Cas no 114417-05-9 (S-ethyl methyl(2-phenylbutyl)carbamothioate)

114417-05-9 structure
Product name:S-ethyl methyl(2-phenylbutyl)carbamothioate
S-ethyl methyl(2-phenylbutyl)carbamothioate Chemical and Physical Properties
Names and Identifiers
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- S-ethyl methyl(2-phenylbutyl)carbamothioate
- 114417-05-9
- Carbamothioic acid, N-methyl-N-(2-phenylbutyl)-, S-ethyl ester
- DTXSID00921362
- S-ethyl N-methyl-N-(2-phenylbutyl)carbamothioate
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- Inchi: InChI=1S/C14H21NOS/c1-4-12(13-9-7-6-8-10-13)11-15(3)14(16)17-5-2/h6-10,12H,4-5,11H2,1-3H3
- InChI Key: PHPPYCACCYGKFH-UHFFFAOYSA-N
- SMILES: CCC(CN(C)C(=O)SCC)C1=CC=CC=C1
Computed Properties
- Exact Mass: 251.13453
- Monoisotopic Mass: 251.134385
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 45.6
Experimental Properties
- Density: 1.045
- Boiling Point: 355°C at 760 mmHg
- Flash Point: 168.5°C
- Refractive Index: 1.539
- PSA: 20.31
S-ethyl methyl(2-phenylbutyl)carbamothioate Related Literature
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Yahui Yang,Siyuan Xing,Zecong Fang,Helen Koo Lab Chip, 2017,17, 926-935
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Yuecheng Zhang,Wenge Huo,Hong-Yu Zhang,Jiquan Zhao RSC Adv., 2017,7, 47261-47270
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Weizhen Yao,Yulin Meng,Xianglin Liu,Zhanguo Wang CrystEngComm, 2021,23, 2360-2366
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Thomas M. Cooper,Joy E. Haley,Douglas M. Krein,Aaron R. Burke,David J. Stewart,Jennifer L. Fore,Jonathan E. Slagle Phys. Chem. Chem. Phys., 2019,21, 26420-26429
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Cheng Ruan,Xue Bai,Chun Sun,Haobin Chen,Changfeng Wu,Xiongbin Chen,Hongda Chen,Vicki L. Colvin RSC Adv., 2016,6, 106225-106229
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